Cas no 1160245-52-2 (Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride)

• Product Name: Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride
• CAS No: 1160245-52-2
• MF: C₁₃H₁₆ClN₃O₃
• MW: 297.737442016602
• CID: 5167000
• Update Time: 2026-03-04

Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride
• Methyl 4-(3-(2-(methylamino)ethyl)-1,2,4-oxadiazol-5-yl)benzoate hydrochloride
• methyl 4-[3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl]benzoate;hydrochloride
• Methyl 4-(3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl)benzoate hydrochloride
• A908879
• Methyl4-(3-(2-(methylamino)ethyl)-1,2,4-oxadiazol-5-yl)benzoatehydrochloride
• methyl 4-[3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl]benzoate
• Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride

• Inchi： 1S/C13H15N3O3.ClH/c1-14-8-7-11-15-12(19-16-11)9-3-5-10(6-4-9)13(17)18-2;/h3-6,14H,7-8H2,1-2H3;1H
• InChI Key： ZSACVGHILQWXIA-UHFFFAOYSA-N
• SMILES： Cl.O1C(C2C=CC(C(=O)OC)=CC=2)=NC(CCNC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 293
• Topological Polar Surface Area: 77.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride

Introduction to Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride

Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride is a novel organic compound with the CAS number 1160245-52-2. This compound belongs to the class of benzoate esters and contains a hydrochloride counterion. The molecule features a unique combination of functional groups, including a methylamino group and an oxadiazole ring, which contribute to its diverse chemical properties and potential applications in various fields such as pharmaceuticals and materials science.

The structure of this compound is characterized by a benzoate ester moiety attached to a substituted oxadiazole ring. The oxadiazole ring is further substituted with a 2-(methylamino)ethyl group at the 3-position. This substitution pattern enhances the compound's reactivity and selectivity in chemical reactions. Recent studies have shown that such substituted oxadiazoles exhibit interesting electronic properties, making them suitable for applications in organic electronics and optoelectronics.

One of the key aspects of Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride is its potential as a building block for more complex molecules. Researchers have explored its use in the synthesis of bioactive compounds, particularly in the development of new drug candidates. For instance, studies published in 2023 have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of similar compounds. These methods are expected to pave the way for large-scale production of Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride for industrial applications.

In terms of pharmacological applications, this compound has shown potential as a lead molecule for drug discovery. Its ability to interact with specific biological targets makes it an interesting candidate for further research. Preclinical studies have indicated that it may possess anti-cancer properties due to its ability to inhibit certain enzymes involved in tumor growth.

Moreover, the unique electronic properties of Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride make it a promising material for use in organic semiconductors and light-emitting diodes (LEDs). Recent research has highlighted its potential as an electron transport layer material in OLED devices due to its high electron mobility and stability under operational conditions.

In conclusion, Methyl 4-{3-[2-(methylamino)ethyl]-1,2,4-oxadiazol-5-yl}benzoate hydrochloride is a versatile compound with a wide range of potential applications. Its unique chemical structure and functional groups make it an attractive target for further research and development across various scientific disciplines. As new studies continue to uncover its properties and capabilities, this compound is poised to play a significant role in advancing both pharmaceutical and materials science technologies.